Cas no 66642-35-1 (L-Pyroglutamic acid 4-nitroanilide)

L-Pyroglutamic acid 4-nitroanilide structure
66642-35-1 structure
Product Name:L-Pyroglutamic acid 4-nitroanilide
CAS No:66642-35-1
MF:C11H11N3O4
MW:249.222742319107
MDL:MFCD00069675
CID:518936
PubChem ID:191812
Update Time:2025-08-05

L-Pyroglutamic acid 4-nitroanilide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-5-oxo-, (2S)-
    • H-l-pyr-pna
    • L-PYROGLUTAMIC ACID P-NITROANILIDE
    • Pyr-pNA
    • (2S)-5-oxo-2-(4-nitroanilinocarbonyl)pyrrolidine
    • 5-Oxo-L-prolin-(4-nitro-anilid)
    • 5-oxo-L-proline-(4-nitro-anilide)
    • L-PYROGLUTAMIC ACID 4-NITROANILIDE
    • PGLU-PNA
    • PYROGLUTAMIC ACID P-NITRO-ANILIDE
    • PYROGLUTAMIC ACID-PNA
    • 2-Pyrrolidinecarboxamide, N-(4-nitrophenyl)-5-oxo-, (2S)-
    • 2-Pyrrolidinecarboxamide,N-(4-nitrophenyl)-5-oxo-,(2S)-
    • Pyroglutamyl-p-nitroanilide
    • 5-Hydroxy-N-(4-nitrophenyl)-3,4-dihydro-2H-pyrrole-2-carboxamide
    • AS-70504
    • 66642-35-1
    • (S)-N-(4-Nitrophenyl)-5-oxopyrrolidine-2-carboxamide
    • AKOS027384352
    • 2-Pyrrolidinecarboxamide, N-(4-nitrophenyl)-5-oxo-, (S)-
    • CHEMBL4238582
    • P-8630
    • Pyroglutamic acid p-nitroanilide
    • Pyroglutamine-4-nitroanilide
    • DTXSID20985224
    • AMY10372
    • (2S)-N-(4-nitrophenyl)-5-oxopyrrolidine-2-carboxamide
    • Pyroglutamic acid p-nitroanilide, protease substrate
    • CS-0134272
    • SCHEMBL5839445
    • L-Pyroglutamic acid 4-nitroanilide
    • MDL: MFCD00069675
    • Inchi: 1S/C11H11N3O4/c15-10-6-5-9(13-10)11(16)12-7-1-3-8(4-2-7)14(17)18/h1-4,9H,5-6H2,(H,12,16)(H,13,15)/t9-/m0/s1
    • InChI Key: HGNBEWLBSCSJGV-VIFPVBQESA-N
    • SMILES: O=C1CC[C@@H](C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)N1

Computed Properties

  • Exact Mass: 249.07500
  • Monoisotopic Mass: 249.074956
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.451 g/cm 3
  • Boiling Point: 627.1 °C at 760 mmHg
  • Flash Point: 333.1 °C
  • Refractive Index: 1.644
  • PSA: 104.02000
  • LogP: 1.73690

L-Pyroglutamic acid 4-nitroanilide Security Information

  • WGK Germany:3
  • Safety Instruction: 24/25
  • Storage Condition:−20°C

L-Pyroglutamic acid 4-nitroanilide Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

L-Pyroglutamic acid 4-nitroanilide Pricemore >>

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L-Pyroglutamic acid 4-nitroanilide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:66642-35-1)L-Pyroglutamic acid 4-nitroanilide
Order Number:A1169152
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:13
Price ($):401.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:66642-35-1)L-Pyroglutamic acid 4-nitroanilide
A1169152
Purity:99%
Quantity:5g
Price ($):401.0
Email